Cas no 42925-15-5 (3-Phenyl-1-aza-bicyclo[2.2.2]octan-3-ol)

• Product Name: 3-Phenyl-1-aza-bicyclo[2.2.2]octan-3-ol
• CAS No: 42925-15-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 3074799
• PubChem ID: 2894014
• Update Time: 2025-04-23

3-Phenyl-1-aza-bicyclo[2.2.2]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1-aza-bicyclo[2.2.2]octan-3-ol
• STK107772
• Oprea1_153618
• Oprea1_428948
• ChemDiv3_014847
• 3-phenyl-3-oxyquinuclidine
• CHEMBL102958
• 42925-15-5
• EU-0003181
• AKOS000649922
• 3-phenylquinuclidin-3-ol
• CCG-105169
• HMS1515C19
• 3-phenyl-1-azabicyclo[2.2.2]octan-3-ol
• BDBM50052363

• MDL： MFCD02926592
• Inchi： 1S/C13H17NO/c15-13(11-4-2-1-3-5-11)10-14-8-6-12(13)7-9-14/h1-5,12,15H,6-10H2
• InChI Key： ZVLGYAHPSXELHP-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)CN2CCC1CC2

Computed Properties

• Exact Mass: 203.131014166Da
• Monoisotopic Mass: 203.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.5Ų

3-Phenyl-1-aza-bicyclo[2.2.2]octan-3-ol Security Information

• Storage Condition：(BD596044)

Additional information on 3-Phenyl-1-aza-bicyclo[2.2.2]octan-3-ol

3-Phenyl-1-aza-bicyclo[2.2.2]octan-3-ol: A Comprehensive Overview

The compound with CAS No 42925-15-5, commonly referred to as 3-Phenyl-1-aza-bicyclo[2.2.2]octan-3-ol, is a unique bicyclic amine alcohol that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its rigid bicyclo[2.2.2]octane framework, which provides a stable platform for various functional groups, making it highly versatile in both synthetic and applied contexts.

Recent studies have highlighted the potential of 3-Phenyl-1-aza-bicyclo[2.2.2]octan-3-ol in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The presence of the phenyl group at the 3-position introduces aromaticity, enhancing the compound's ability to interact with biological targets through π–π stacking and other non-covalent interactions.

The synthesis of this compound typically involves multi-step processes, including ring-closing reactions and functional group transformations, to achieve the desired bicyclic structure with high stereochemical control. Researchers have explored various methodologies, such as organocatalytic asymmetric synthesis and transition metal-catalyzed cyclizations, to optimize the production of 3-(R)-Phenyl-N-methylbicyclo[2.2.1]hexaneamine, a key intermediate in its preparation.

In terms of applications, 3-(R)-Phenyl-N-methylbicyclo[2.2.1]hexaneamine has shown promise in the development of GPCR modulators, particularly for targets involved in pain management and neurodegenerative diseases. Its rigid structure allows for precise tuning of ligand-receptor interactions, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have enabled detailed molecular modeling studies of this compound, providing insights into its binding modes and potential for optimization as a therapeutic agent.